Cas no 2105838-84-2 (2-(butan-2-yl)-2-hydroxybutanedioic acid)

• Product Name: 2-(butan-2-yl)-2-hydroxybutanedioic acid
• CAS No: 2105838-84-2
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 6060407
• PubChem ID: 17810661
• Update Time: 2025-11-01

2-(butan-2-yl)-2-hydroxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-2-hydroxybutanedioic acid
• 2105838-84-2
• SCHEMBL14748309
• 2-hydroxy-2-(1-methylpropyl)butanedioic acid
• EN300-1131419

• Inchi： 1S/C8H14O5/c1-3-5(2)8(13,7(11)12)4-6(9)10/h5,13H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： DEWAWQLAIJWSRP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)C(C)CC

Computed Properties

• Exact Mass: 190.08412354g/mol
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 2-(butan-2-yl)-2-hydroxybutanedioic acid

Comprehensive Analysis of 2-(butan-2-yl)-2-hydroxybutanedioic acid (CAS No. 2105838-84-2): Properties, Applications, and Industry Trends

2-(butan-2-yl)-2-hydroxybutanedioic acid (CAS No. 2105838-84-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This hydroxy-substituted dicarboxylic acid derivative combines a branched alkyl chain with hydroxyl functionality, making it valuable for synthesizing chiral intermediates. Recent studies highlight its potential in developing biodegradable polymers, aligning with the global push toward sustainable chemistry.

The compound's molecular structure features a central hydroxyl group adjacent to two carboxyl groups, enabling diverse reactivity. Researchers are exploring its role in green synthesis methods, particularly in asymmetric catalysis – a hot topic in 2024 pharmaceutical trends. Its CAS No. 2105838-84-2 serves as a critical identifier in patent literature, with growing citations in drug discovery databases.

Industrial applications leverage its chelating properties, relevant for metal ion sequestration in environmental remediation. Unlike conventional chelators, this compound offers improved biocompatibility, addressing concerns about chemical persistence in ecosystems. Formulators appreciate its balanced hydrophilic-lipophilic character, which enhances solubility profiles in cosmetic emulsions and topical drug delivery systems.

Analytical characterization reveals interesting stereochemical behavior. The presence of chiral centers makes it useful for studying enzyme-substrate interactions, a frequent search term in biochemical research queries. Advanced techniques like HPLC chiral separation and X-ray crystallography help elucidate its conformational preferences, data highly sought after in computational chemistry modeling.

Market analysts note rising demand for such multifunctional building blocks, driven by personalized medicine developments. The compound's metabolic stability makes it attractive for designing prodrugs, a trending topic in medicinal chemistry forums. Regulatory databases show increasing REACH compliance documentation, indicating expanded commercial adoption.

In material science, derivatives of 2-(butan-2-yl)-2-hydroxybutanedioic acid demonstrate promise for self-healing polymers – a breakthrough area in smart materials. The hydroxyl group facilitates hydrogen bonding networks, while the alkyl chain provides structural flexibility. These properties answer frequent searches about renewable material additives in academic and industrial contexts.

Quality control protocols emphasize spectroscopic fingerprinting using FTIR and NMR techniques. The compound's degradation pathways under various conditions are actively researched, particularly regarding thermal stability – a key parameter for process optimization in manufacturing. Safety data sheets highlight its favorable ecological profile compared to traditional alternatives.

Future research directions may explore its biological activity potential, as preliminary studies suggest interactions with metabolic enzymes. The scientific community shows growing interest in its structure-activity relationships, evident from increasing citations in QSAR studies. With proper intellectual property protection, this compound could see expanded applications across life sciences and advanced materials sectors.